Prostaglandin F2α-1-glyceryl ester

• CAS No.: 43042-79-1
• Product Name: Prostaglandin F2α-1-glyceryl ester
• Molecular Formula: C23H40O7
• Molecular Weight: 428.6 g/mol
• IUPAC Name: 2,3-dihydroxypropyl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoate
• Standard InChI: InChI=1S/C23H40O7/c1-2-3-6-9-17(25)12-13-20-19(21(27)14-22(20)28)10-7-4-5-8-11-23(29)30-16-18(26)15-24/h4,7,12-13,17-22,24-28H,2-3,5-6,8-11,14-16H2,1H3/b7-4-,13-12+/t17-,18?,19+,20+,21-,22+/m0/s1
• Standard InChIKey: NWKPOVHSHWJQNI-OMVDPNNKSA-N
• Isomeric SMILES: CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)OCC(CO)O)O)O)O
• SMILES: CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)OCC(CO)O)O)O)O
• Canonical SMILES: CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)OCC(CO)O)O)O)O
• Description: 2-Arachidonoyl glycerol (2-AG; Item No. 62160) has been isolated from porcine brain, and has been characterized as the natural endocannabinoid ligand for the central cannabinoid receptor. Incubation of 2-AG with cyclooxygenase-2 and specific prostaglandin H2 (PGH2) isomerases in cell cultures and isolated enzyme preparations results in PG glyceryl ester formation. The biosynthesis of PGH, PGD, PGE, PGF, and thromboxane A-2-glyceryl ester compounds have all been documented. The 2-glyceryl ester moiety equilibrates rapidly (within minutes) with the more stable 1-glyceryl ester, producing a 10:90 2:1-glyceryl ester mixture in typical aqueous media. While the stability and metabolism of PGF2α-1-glyceryl ester has been investigated, little is known about its intrinsic biological activity.
• Synonyms: PGF2α-1-glyceryl ester
• Reference: 1.Sugiura, T.,Kodaka, T.,Kondo, S., et al. 2-Arachidonoylglycerol, a putative endogenous cannabinoid receptor ligand, induces rapid, transient elevation of intracellular free Ca2+ in neuroblastoma X glioma hybrid NG108-15 cells. Biochemical and Biophysica
• PubChem Compound: 24778485
• Last Modified: Nov 11 2021